N-benzyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-methylacetamide

• IUPAC Name: N-benzyl-2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-methylacetamide
• InChI: InChI=1S/C20H18FN3O2/c1-23(12-15-5-3-2-4-6-15)20(26)13-24-14-22-18(11-19(24)25)16-7-9-17(21)10-8-16/h2-11,14H,12-13H2,1H3
• InChI Key: ORYHMHJLPZDQDD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, a fluorine-containing diphenylphosphine oxide derivative was prepared and used to improve the flame retardancy and dielectric properties of epoxy resin. Another example is the synthesis of a compound from 4-PYRIMIDINECARBOXYLIC ACID, 1,6-DIHYDRO-5-HYDROXY-2- [1-METHYL-1- [ [ (PHENYLMETHOXY)CARBONYL]AMINO]ETHYL]-6-OXO-, METHYL ESTER and 4-Fluorobenzylamine.

Molecular Structure Analysis

The molecular structure of “N-benzyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-methylacetamide” is likely complex, given the presence of multiple functional groups. It’s important to note that the exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving “N-benzyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-methylacetamide” or similar compounds can be complex and varied. For instance, a fluorine-containing diphenylphosphine oxide derivative was used to modify epoxy resin, resulting in improved flame retardancy and dielectric properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-benzyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-methylacetamide” would depend on its exact molecular structure. For instance, a similar compound has a melting point of 110.3-111.5 °C, a predicted density of 1.34±0.1 g/cm3, and a predicted pKa of 4.50±1.00.

Scientific Research Applications

Anti-Inflammatory and Analgesic Activities

. For example, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide exhibited promising properties.

Anti-Corrosion Properties on Carbon Steel

. This suggests potential applications in corrosion protection.

Crystal Structure Analysis of Benzimidazole Derivatives

Although not directly related to F5228-0892, benzimidazole derivatives have been studied for their crystal structures. .

Mechanism of Action

While the exact mechanism of action for “N-benzyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-methylacetamide” is not clear, similar compounds have been studied for their pharmacological activities. For example, pyrimidine derivatives have been studied for their neuroprotective and anti-inflammatory activity on human microglia and neuronal cell models.

Safety and Hazards

The safety and hazards associated with “N-benzyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-methylacetamide” would depend on its exact chemical structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on “N-benzyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-methylacetamide” could include further exploration of its synthesis, properties, and potential applications. For instance, similar compounds have been studied for their potential as neuroprotective and anti-inflammatory agents.